2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide

• Molecular Formula: C24H23ClN4O2
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 2-chloro-N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C24H23ClN4O2/c1-17-5-2-3-6-20(17)24(31)29-15-13-28(14-16-29)19-10-8-18(9-11-19)27-23(30)21-7-4-12-26-22(21)25/h2-12H,13-16H2,1H3,(H,27,30)
• InChI Key: UQANXMPBJAAKMH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=C(N=CC=C4)Cl

Description

2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide, also known as MLN8054, is a small-molecule inhibitor of Aurora A kinase, a protein that plays a critical role in cell division. MLN8054 has shown promising results in preclinical studies as a potential anticancer agent.

Mechanism of Action

2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide inhibits the activity of Aurora A kinase, a protein that is overexpressed in many types of cancer and plays a critical role in cell division. Aurora A kinase regulates the formation and function of the mitotic spindle, a structure that is essential for proper chromosome segregation during cell division. Inhibition of Aurora A kinase by 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide leads to defects in spindle formation and chromosome segregation, ultimately resulting in cell death.
Biochemical and Physiological Effects
2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy. In addition, 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has been shown to enhance the efficacy of other anticancer agents, such as taxanes and platinum-based drugs.

Advantages and Limitations for Lab Experiments

2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide is a potent and selective inhibitor of Aurora A kinase, making it a valuable tool for studying the role of this protein in cancer biology. However, 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has some limitations for lab experiments. It is a relatively large and complex molecule, which can make it difficult to synthesize and purify. In addition, 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has poor solubility in aqueous solutions, which can limit its use in certain assays.

Future Directions

There are several potential future directions for the development of 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide as an anticancer agent. One approach would be to optimize the chemical structure of 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide to improve its pharmacokinetic properties, such as solubility and bioavailability. Another approach would be to investigate the use of 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide in combination with other anticancer agents to enhance its efficacy. Finally, further studies are needed to determine the safety and efficacy of 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide in clinical trials.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide involves a series of chemical reactions starting from commercially available starting materials. The key step in the synthesis is the formation of the piperazine ring, which is achieved through a condensation reaction between 4-(2-methylbenzoyl)-1,4-diazepane-1-carboxylic acid and 4-chloro-3-nitrobenzoic acid. The resulting intermediate is then reduced to the corresponding amine, which is further reacted with 2-chloronicotinoyl chloride to yield 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide.

Scientific Research Applications

2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has been extensively studied in preclinical models of cancer. It has shown potent antiproliferative activity against a wide range of cancer cell lines, including breast, colon, lung, and prostate cancer. 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has also demonstrated in vivo efficacy in xenograft models of human cancer. These findings suggest that 2-chloro-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}nicotinamide has the potential to be an effective anticancer agent.